Cas no 1240529-43-4 (4-3-(2-fluorophenyl)propylaniline)

• Product Name: 4-3-(2-fluorophenyl)propylaniline
• CAS No: 1240529-43-4
• MF: C₁₅H₁₆FN
• MW: 229.292647361755
• MDL: MFCD16547825
• CID: 5206696
• Update Time: 2025-10-29

4-3-(2-fluorophenyl)propylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-fluorophenyl)propyl]aniline
• 4-(3-(2-Fluorophenyl)propyl)aniline
• Benzenamine, 4-[3-(2-fluorophenyl)propyl]-
• 4-3-(2-fluorophenyl)propylaniline

• MDL： MFCD16547825
• Inchi： 1S/C15H16FN/c16-15-7-2-1-5-13(15)6-3-4-12-8-10-14(17)11-9-12/h1-2,5,7-11H,3-4,6,17H2
• InChI Key： JZIMUKUMIXULQF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCCC1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• XLogP3: 4.1
• Topological Polar Surface Area: 26

Additional information on 4-3-(2-fluorophenyl)propylaniline

4-(3-(2-Fluorophenyl)propyl)aniline: A Comprehensive Overview

4-(3-(2-Fluorophenyl)propyl)aniline (CAS No. 1240529-43-4) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound, often referred to as FPA (Fluorinated Propyl Aniline), has garnered attention due to its unique chemical properties and potential for tailored functionalization. Recent studies have highlighted its role in enhancing the performance of various materials, particularly in the development of high-efficiency polymers and bioactive molecules.

The molecular structure of 4-(3-(2-fluorophenyl)propyl)aniline is characterized by a fluorinated aromatic ring connected to an aniline group via a propyl chain. This configuration imparts the compound with a balance of hydrophobicity and reactivity, making it suitable for a wide range of chemical transformations. Researchers have exploited this structure to synthesize novel materials with improved thermal stability, mechanical strength, and electronic properties.

One of the most promising applications of FPA lies in its use as a building block for advanced polymers. Recent studies have demonstrated that incorporating FPA into polymer backbones can significantly enhance their mechanical properties. For instance, a 2023 study published in *Polymer Chemistry* reported that FPA-based polymers exhibited superior tensile strength compared to traditional polymer systems. This advancement opens new avenues for the development of high-performance materials for aerospace, automotive, and electronic industries.

In the pharmaceutical sector, 4-(3-(2-fluorophenyl)propyl)aniline has shown potential as a precursor for bioactive compounds. Its ability to undergo various substitution reactions makes it an ideal candidate for drug design. A 2023 research article in *Journal of Medicinal Chemistry* highlighted the synthesis of FPA-derived compounds with potent anti-inflammatory and anticancer activities. These findings underscore the compound's importance in drug discovery and development.

The synthesis of FPA involves a multi-step process that typically includes nucleophilic substitution and aromatic coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production of this compound. For example, the use of palladium catalysts has significantly reduced reaction times while maintaining high yields. This improvement aligns with the growing demand for sustainable chemical processes in the industry.

From an environmental perspective, FPA exhibits favorable biodegradation characteristics under controlled conditions. Studies conducted in 2023 have shown that the compound can be effectively degraded by microbial communities in aerobic environments, reducing its ecological footprint. This property is particularly important for applications where environmental impact is a critical consideration.

In conclusion, 4-(3-(2-fluorophenyl)propyl)aniline (CAS No. 1240529-43-4) is a multifaceted compound with immense potential across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in shaping modern chemistry is expected to grow significantly.